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Compound of Interest

Compound Name: Fast Sulphon Black F

Cat. No.: B1349302 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fast Sulphon Black F is a water-soluble, sulfonated azo dye recognized for its utility in various

scientific applications. In the realm of biological research, it serves as a histological stain,

particularly effective in demonstrating connective tissues. Its strong acidic nature allows it to

bind to basic tissue components, providing sharp contrast and clear visualization. Additionally,

Fast Sulphon Black F is widely employed as a complexometric indicator for the determination

of metal ions, most notably copper, through titration with ethylenediaminetetraacetic acid

(EDTA). This document provides detailed protocols for the preparation of Fast Sulphon Black
F solutions for both histological and analytical applications.

Quantitative Data Summary
For ease of comparison, the quantitative parameters for preparing Fast Sulphon Black F
solutions for its two primary applications are summarized in the table below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1349302?utm_src=pdf-interest
https://www.benchchem.com/product/b1349302?utm_src=pdf-body
https://www.benchchem.com/product/b1349302?utm_src=pdf-body
https://www.benchchem.com/product/b1349302?utm_src=pdf-body
https://www.benchchem.com/product/b1349302?utm_src=pdf-body
https://www.benchchem.com/product/b1349302?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter
Histological Staining
(Lignin Pink & Fast
Sulphon Black F Method)

Complexometric Indicator

Fast Sulphon Black F

Concentration
1% (w/v) 0.5% (w/v)

Solvent Saturated Picric Acid Distilled Water

Primary Application
Staining of collagen, muscle,

and cytoplasm

Titration of copper ions with

EDTA

Experimental Protocols
I. Preparation of Fast Sulphon Black F Staining Solution
for Histology (as part of the Lignin Pink and Fast
Sulphon Black F Method)
This protocol details the preparation of a Fast Sulphon Black F solution for use in a differential

staining method for connective tissues, often in conjunction with a counterstain such as Lignin

Pink (Acid Red 1).

Materials:

Fast Sulphon Black F (C.I. 26990)

Picric Acid, saturated aqueous solution

Distilled water

Magnetic stirrer and stir bar

Glass beaker

Graduated cylinder

Filter paper
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Procedure:

Prepare a saturated solution of Picric Acid: To prepare the solvent, add an excess of picric

acid crystals to distilled water in a glass beaker. Stir the solution for several hours using a

magnetic stirrer to ensure saturation. Allow the undissolved crystals to settle at the bottom.

Carefully decant or filter the saturated picric acid solution to remove any undissolved

crystals.

Dissolve Fast Sulphon Black F: Weigh 1.0 g of Fast Sulphon Black F powder and add it to

100 mL of the saturated picric acid solution.

Mix thoroughly: Place the beaker on a magnetic stirrer and mix until the dye is completely

dissolved. This may take several minutes.

Filter the solution: Filter the prepared staining solution through filter paper to remove any

particulate matter.

Storage: Store the staining solution in a tightly capped, light-protected bottle at room

temperature. The solution is stable for several months.

II. Preparation of Fast Sulphon Black F Solution as a
Complexometric Indicator
This protocol outlines the preparation of a Fast Sulphon Black F solution for use as an

indicator in the complexometric titration of copper (II) ions with EDTA.

Materials:

Fast Sulphon Black F (C.I. 26990)

Distilled water

Magnetic stirrer and stir bar

Glass beaker

Graduated cylinder
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Filter paper

Procedure:

Weigh the dye: Accurately weigh 0.5 g of Fast Sulphon Black F powder.

Dissolve in distilled water: Add the weighed dye to 100 mL of distilled water in a glass

beaker.

Mix until dissolved: Use a magnetic stirrer to mix the solution until the Fast Sulphon Black F
is fully dissolved.

Filter (optional): For optimal clarity, the solution can be filtered through filter paper.

Storage: Store the indicator solution in a labeled, sealed container at room temperature.

Visualizations
Experimental Workflow for Histological Staining
Solution Preparation
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Saturated Picric Acid Preparation

Fast Sulphon Black F Solution Preparation

Add excess Picric Acid to Distilled Water

Stir for several hours

Decant or filter to remove undissolved crystals

Add to 100 mL of saturated Picric Acid

Use as solvent

Weigh 1.0 g of Fast Sulphon Black F

Mix until completely dissolved

Filter the final staining solution

Store in a labeled, light-protected bottle

Click to download full resolution via product page

Caption: Workflow for preparing the histological staining solution.
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Logical Relationship in Complexometric Titration

Cu(II)-FSBF Complex
(Purple)

Cu(II)-EDTA Complex
(More Stable)

+ EDTA

Free FSBF
(Green)

displaces

EDTA
(Titrant)

Click to download full resolution via product page

Caption: Displacement reaction in copper titration with EDTA.

To cite this document: BenchChem. [Preparation of Fast Sulphon Black F Staining Solution:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1349302#how-to-prepare-a-fast-sulphon-black-f-
staining-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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